4-Propoxyphenylboronic acid
Cat. No. B065197
M. Wt: 180.01 g/mol
InChI Key: SOKFEJKZYHYKSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07732444B2
Procedure details
2,4 dichloropyrimidine was coupled with 4-propoxyphenylboronic acid following procedure A. LC-MS showed the product had the expected M+H+ of 249.
[Compound]
Name
249
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:7]=[C:6](Cl)[CH:5]=[CH:4][N:3]=1.[CH2:9]([O:12][C:13]1[CH:18]=[CH:17][C:16](B(O)O)=[CH:15][CH:14]=1)[CH2:10][CH3:11]>>[Cl:1][C:2]1[N:7]=[C:6]([C:16]2[CH:17]=[CH:18][C:13]([O:12][CH2:9][CH2:10][CH3:11])=[CH:14][CH:15]=2)[CH:5]=[CH:4][N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
ClC1=NC=CC(=N1)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C(CC)OC1=CC=C(C=C1)B(O)O
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Step Three
[Compound]
|
Name
|
249
|
|
Quantity
|
0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
|
Conditions
Other
|
Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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Smiles
|
ClC1=NC=CC(=N1)C1=CC=C(C=C1)OCCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
